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Pasadena, CA - The Jet Propulsion Laboratory (JPL), a leader in robotic space exploration,

manages a vast and diverse collection of planetary science data. These archives are a critical

resource for researchers, scientists, and drug development professionals seeking to

understand our solar system and beyond. This technical guide provides a comprehensive

overview of the primary data archives, access methods, and data processing protocols to

enable effective utilization of these invaluable resources.

Overview of JPL's Planetary Data Archives
JPL's planetary data is primarily managed and distributed through two key entities: the

Planetary Data System (PDS) and the Solar System Dynamics (SSD) group.

The Planetary Data System (PDS) is a long-term archive of digital data products from NASA's

planetary missions, as well as other flight and ground-based data acquisitions.[1] The PDS is a

federated system composed of eight nodes, six of which are science discipline nodes that

specialize in specific areas of planetary science.[2][3] All data curated by the PDS is peer-

reviewed to ensure its usability by the global planetary science community.[1]

The Solar System Dynamics (SSD) group at JPL provides key solar system data and

ephemeris computation services.[4] This includes the highly accurate Horizons ephemeris

system and the Small-Body Database (SBDB).[4][5]

The Planetary Data System (PDS)
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The PDS archives a wide array of data types, from raw instrument data to high-level processed

scientific products. The data is organized into a hierarchical structure of bundles, collections,

and products, adhering to the PDS4 data standards.[6]

PDS Science Discipline Nodes
The PDS is comprised of several discipline nodes, each responsible for archiving and

distributing specific types of planetary data.[2] Researchers should direct their queries to the

node most relevant to their area of study.
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Node Name Data Specialization Representative Data Types

Atmospheres Node (ATM)
Non-imaging atmospheric data

from planetary missions.[2][7]

Temperature and pressure

profiles, atmospheric

composition, and

meteorological data.[7]

Cartography and Imaging

Sciences Node (IMG)

Digital image collections from

planetary missions.[2][8] The

archive totals approximately

2.6 PB of data.[9]

Raw and calibrated images,

mosaics, and cartographic

products.[8]

Geosciences Node (GEO)

Data related to the surfaces

and interiors of terrestrial

planetary bodies.[2][4][10]

Spectral data, geophysical

measurements, radar data,

and laser altimetry.[11]

Planetary Plasma Interactions

(PPI)

Fields and particles data from

planetary missions.[2][12][13]

Magnetic field data, plasma

wave observations, and

energetic particle

measurements.[12]

Ring-Moon Systems Node

(RMS)

Data relevant to outer

planetary systems containing

rings and moons.[2]

Images, spectral data, and

occultation data of Jupiter,

Saturn, Uranus, and Neptune

systems.[2]

Small Bodies Node (SBN)

Data related to asteroids,

comets, and interplanetary

dust.[2][6]

Mission data, ground-based

observations, and laboratory

measurements of small bodies.

[6]

Navigation and Ancillary

Information Facility (NAIF)

Ancillary data required to

understand the geometry of

space science observations.[3]

Spacecraft and planetary

ephemerides, instrument

orientation, and shape models

(SPICE kernels).[3]

Engineering Node
Provides systems engineering

support to the entire PDS.

Manages PDS standards,

software, and system-wide

tools.
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Accessing PDS Data
The PDS offers several methods for accessing its data archives, ranging from web-based

portals to programmatic interfaces.

The primary entry point for accessing PDS data is the main PDS website, which provides links

to the various discipline nodes. Each node maintains its own website with specialized search

tools and data access interfaces.[2] For example, the Imaging Node offers the Planetary Image

Atlas for searching image data.[8]

For more advanced and automated data retrieval, the PDS provides a RESTful Application

Programming Interface (API).[14] This API allows users to programmatically search for and

download PDS4 data.

A key resource for learning how to use the PDS API is the collection of sample Jupyter

notebooks provided by the PDS.[15] These notebooks offer practical examples of how to query

the API using Python.

Experimental Protocol: Accessing PDS Data with the PDS API in Python

This protocol outlines the basic steps for querying the PDS API using Python.

1. Objective: To programmatically search for and retrieve information about PDS data products.

2. Materials:

Python 3.x
requests library (pip install requests)

3. Methodology:

4. Example Python Code:

Solar System Dynamics (SSD) Group Data
The SSD group provides crucial data for mission planning, astronomical observations, and

scientific research.
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Horizons Ephemeris System
The JPL Horizons system provides highly accurate ephemerides for solar system objects,

including planets, moons, asteroids, and comets.[4]

Horizons data can be accessed through several interfaces:

Web Interface: A user-friendly web form for generating ephemerides.[4]

Command-Line Interface: A text-based interface accessible via telnet.[4]

Email Interface: Batch requests can be submitted via email.[4]

API: A RESTful API for programmatic access to Horizons data.[4][16]

Small-Body Database (SBDB)
The SBDB is a comprehensive database of all known asteroids and comets in our solar

system, containing orbital and physical data.[5]

SBDB Lookup Tool: A web-based tool for retrieving data for a specific small body.

SBDB Query API: A RESTful API for programmatically querying the database.[17] The

astroquery Python package provides a convenient interface to this API.[18]

Experimental Protocol: Retrieving Asteroid Data with the SBDB Query API and Astroquery

This protocol demonstrates how to use the astroquery library to fetch data for a specific

asteroid from the SBDB.

1. Objective: To retrieve orbital and physical data for a given asteroid.

2. Materials:

Python 3.x
astroquery library (pip install astroquery)

3. Methodology:
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4. Example Python Code:

Data Processing and Analysis
Once data has been acquired, it often needs to be processed and analyzed to be scientifically

useful. JPL provides and supports several tools and methodologies for this purpose.

VICAR Image Processing System
The Video Image Communication and Retrieval (VICAR) system is a general-purpose image

processing software system developed at JPL.[19][20] It is widely used to process images from

JPL's unmanned planetary spacecraft.[20] VICAR consists of a library of programs that can be

combined to perform complex image processing tasks, such as radiometric correction,

geometric correction, and mosaicking.[21]

SPICE Toolkit
The Navigation and Ancillary Information Facility (NAIF) at JPL develops and maintains the

SPICE toolkit.[3] SPICE is an information system that provides the geometric and other

ancillary data needed to interpret space science observations.[3] The SPICE toolkit is a library

of software that allows scientists and engineers to read SPICE data files (kernels) and compute

observation geometry, such as the position and orientation of a spacecraft and its instruments.

[3][22] Tutorials and documentation for using the SPICE toolkit are available on the NAIF

website.[23]

Visualizing Data Access and Workflows
Understanding the flow of data from the archives to the researcher is crucial for efficient data

utilization. The following diagrams, generated using the DOT language, illustrate key

workflows.
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Caption: High-level overview of accessing JPL's planetary data archives.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b12372427?utm_src=pdf-body-img
https://www.benchchem.com/product/b12372427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Define Research Question
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Caption: A typical workflow for programmatic data access using JPL's APIs.
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Caption: The federated structure of the Planetary Data System (PDS).

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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